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Compound of Interest

Compound Name: C.l. Direct orange 102

Cat. No.: B1460611

An In-depth Technical Guide to C.l. Direct Orange 102

This technical guide provides a comprehensive overview of the chemical and physical
properties of C.l. Direct Orange 102, tailored for researchers, scientists, and professionals in
drug development. The information is presented in a structured format to facilitate easy access
and comparison of data.

Chemical Identity and Structure

C.l. Direct Orange 102 is a synthetic dye belonging to the double azo class.[1][2] It is primarily
used in the dyeing of cellulose fibers, paper, and leather.[1][2][3][4][5]
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Identifier Value

C.l. Name Direct Orange 102[1][2][4][6]
C.l. Number 29156[1][2][3][4][5]

CAS Number 6598-63-6[1][2][3][4][6][7]

Direct Orange WS, Direct Orange 6R, Pergasol

Synonyms Orange 6R, Calcomine Orange 2RS[1][3][4][8]
[9]

Chemical Class Double azo class[1][2]

Molecular Formula C3aH21NeNas011S2[1][2][3][41[6][8][9][10][11]

Molecular Weight 822.67 g/mol [1][2][3][4][6][8]

trisodium;4-[[1-hydroxy-6-[(5-hydroxy-6-

phenyldiazenyl-7-sulfonatonaphthalen-2-
IUPAC Name ]

yl)carbamoylamino]-3-sulfonatonaphthalen-2-

ylldiazenyl]benzoate[8]

Physicochemical Properties

The following tables summarize the key physical and chemical properties of C.l. Direct Orange
102.

Table 2.1: General Physical Properties

Property Value

Physical Form Powder[2][6][12]
Color Reddish-orange[3][4]
Odor Odorless[6][13]

pH 7.5[6]

Melting Point Decomposes[13]
Purity Minimum 98%[13]
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Table 2.2: Solubility Profile

Solvent Solubility

Water Soluble[2][5][7][13]
Ethanol Slightly soluble[7]
Concentrated Sulfuric Acid Soluble[7]

Table 2.3: Fastness Properties

Property Rating
Light Fastness 3[4][5]
Washing Fastness 3-4.5[4][5]
Rubbing Fastness (Dry) 4[4]
Rubbing Fastness (Wet) 3[4]

Experimental Protocols

Detailed experimental protocols for the determination of the physicochemical properties of C.I.
Direct Orange 102 are not extensively available in the public domain. However, standard
methods for testing textile dyes can be inferred.

3.1 Determination of Solubility

A standard protocol for determining solubility involves preparing a saturated solution of the dye
in the solvent of interest at a specified temperature. The concentration of the dissolved dye is
then measured, typically using UV-Vis spectrophotometry by constructing a calibration curve
with solutions of known concentrations.

3.2 Fastness Testing

Light, washing, and rubbing fastness are determined according to standardized methods, such
as those established by the International Organization for Standardization (ISO) or the
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American Association of Textile Chemists and Colorists (AATCC).

o Light Fastness: A dyed substrate is exposed to a standardized atrtificial light source under
controlled conditions. The change in color is then assessed by comparison with a standard
grey scale.

e Washing Fastness: A dyed specimen is agitated in a soap solution, rinsed, and dried. The
change in color of the specimen and the degree of staining of adjacent undyed fabrics are
evaluated against standard grey scales.

e Rubbing Fastness: The amount of color transferred from a dyed textile to a rubbing cloth
under specified conditions is assessed using a grey scale.

Safety and Handling

C.l. Direct Orange 102 is considered hazardous.[6] It is harmful if swallowed and may cause
irritation to the skin, eyes, and respiratory tract.[6] There are also potential risks of irreversible
effects.[6] Appropriate personal protective equipment, including gloves and safety glasses,
should be worn when handling this chemical.

Logical Relationships of C.I. Direct Orange 102
Properties

The following diagram illustrates the logical flow from the chemical's identity to its applications
and safety considerations.
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Caption: Logical flow of C.l. Direct Orange 102 characteristics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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